4-Bromo-1-(2,2,2-trifluoroethyl)pyridin-2-one

• IUPAC Name: 4-bromo-1-(2,2,2-trifluoroethyl)pyridin-2-one
• InChI: InChI=1S/C7H5BrF3NO/c8-5-1-2-12(6(13)3-5)4-7(9,10)11/h1-3H,4H2
• InChI Key: OHDLTEUJXIRFMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=O)C=C1Br)CC(F)(F)F
• Molecular Formula: C7H5BrF3NO
• Molecular Weight: 256.02 g/mol

Description

4-Bromo-1-(2,2,2-trifluoroethyl)pyridin-2-one (4-BTPO) is a versatile organic compound used in a variety of scientific applications. It has a wide range of properties, making it a useful tool for researchers in many fields, including biochemistry, pharmacology, and drug design. 4-BTPO has been used in the synthesis of a variety of compounds, and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in lab experiments.

Scientific Research Applications

Synthesis and Molecular Structure

A study by Kolomeitsev et al. (1996) explored a facile method for synthesizing N-polyfluoroalkylated heterocycles, revealing the carbon-bromine bond cleavage and subsequent reactions leading to pyridinium bromides. This study provides a foundation for understanding the reactivity of bromine-substituted compounds and their potential applications in developing new molecular structures with varying electronic properties (Kolomeitsev et al., 1996).

Chemical Reactions and Catalysis

The work by Ahmad et al. (2017) on the efficient synthesis of novel pyridine-based derivatives through Suzuki cross-coupling reactions highlights the versatility of pyridine derivatives in chemical synthesis. The study also explores the quantum mechanical investigations and biological activities of these derivatives, suggesting the potential for 4-Bromo-1-(2,2,2-trifluoroethyl)pyridin-2-one to serve as a precursor in synthesizing biologically active compounds (Ahmad et al., 2017).

Spectroscopic and Optical Studies

Research by Vural and Kara (2017) on 5-Bromo-2-(trifluoromethyl)pyridine utilized spectroscopic techniques and density functional theory to characterize the compound's structure and investigate its non-linear optical properties. Such studies are critical for understanding the electronic properties of bromo- and trifluoromethyl-substituted pyridines, which could inform the applications of 4-Bromo-1-(2,2,2-trifluoroethyl)pyridin-2-one in materials science and optoelectronics (Vural & Kara, 2017).